Cas no 856627-60-6 (4-Methoxy-2-methylbenzylamine hydrochloride)

• Product Name: 4-Methoxy-2-methylbenzylamine hydrochloride
• CAS No: 856627-60-6
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 4717625
• Update Time: 2025-05-20

4-Methoxy-2-methylbenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-2-methylbenzyl)amine hydrochloride
• (4-methoxy-2-methylphenyl)methanamine hydrochloride
• (4-Methoxy-2-methylbenzyl)amine HCl
• 4-Methoxy-2-methylbenzylamine hydrochloride

• Inchi： 1S/C9H13NO.ClH/c1-7-5-9(11-2)4-3-8(7)6-10;/h3-5H,6,10H2,1-2H3;1H
• InChI Key： MUURKDJIYMPVSS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(CN)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Methoxy-2-methylbenzylamine hydrochloride

4-Methoxy-2-methylbenzylamine Hydrochloride (CAS No. 856627-60-6): A Comprehensive Overview

4-Methoxy-2-methylbenzylamine hydrochloride (CAS No. 856627-60-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, known for its unique structural features, has garnered attention in various scientific and industrial fields. In this article, we delve into its properties, synthesis, applications, and market relevance, while addressing common queries and trends in the field.

The chemical structure of 4-methoxy-2-methylbenzylamine hydrochloride consists of a benzylamine backbone substituted with a methoxy group at the 4-position and a methyl group at the 2-position. This arrangement imparts distinct physicochemical properties, making it valuable for synthetic chemistry and drug development. Researchers often explore its potential as a building block for more complex molecules, particularly in the design of bioactive compounds.

One of the key reasons for the growing interest in 4-methoxy-2-methylbenzylamine HCl is its role in medicinal chemistry. The compound serves as an intermediate in the synthesis of various therapeutic agents. For instance, it has been investigated for its potential in developing central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. This aligns with current trends in neuroscience research, where scientists are actively seeking novel compounds to address neurological disorders.

From a synthetic perspective, the production of 4-methoxy-2-methylbenzylamine hydrochloride involves multi-step organic reactions, often starting from readily available precursors like 4-methoxy-2-methylbenzaldehyde. The process typically includes reductive amination followed by salt formation with hydrochloric acid. Researchers and manufacturers optimize these methods to achieve high yields and purity, which are critical for pharmaceutical applications.

The solubility and stability of 4-methoxy-2-methylbenzylamine hydrochloride are noteworthy. It exhibits good solubility in polar solvents such as water, methanol, and ethanol, facilitating its use in various reaction conditions. Stability under ambient conditions makes it a practical choice for laboratory and industrial settings. These properties are frequently discussed in forums and research papers, reflecting their importance to end-users.

In the context of market dynamics, the demand for 4-methoxy-2-methylbenzylamine HCl has seen steady growth, driven by its applications in drug discovery and material science. Suppliers and chemical distributors often highlight its availability in different grades, including research-grade and high-purity variants, catering to diverse customer needs. This aligns with the broader trend of customization in fine chemicals, where end-users seek tailored solutions for specific projects.

Environmental and safety considerations are also paramount when handling 4-methoxy-2-methylbenzylamine hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. These guidelines are frequently searched by professionals, underscoring the need for clear and accessible safety information.

Looking ahead, the future of 4-methoxy-2-methylbenzylamine hydrochloride (CAS 856627-60-6) appears promising, with ongoing research exploring new applications. Its versatility as a synthetic intermediate positions it as a valuable asset in the development of next-generation pharmaceuticals and functional materials. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of interest in academic and industrial circles.

In summary, 4-methoxy-2-methylbenzylamine hydrochloride stands out as a compound of significant scientific and commercial value. Its unique properties, coupled with its broad applicability, make it a subject of ongoing research and discussion. Whether you are a chemist, researcher, or industry professional, understanding this compound can provide valuable insights into current trends and future directions in chemical innovation.